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Abstract
Bromodimethylsulfonium bromide (BDMS) is a versatile and effective electrophilic

brominating agent used in a variety of organic transformations. As a stable, solid reagent, it

serves as a convenient and safer alternative to liquid bromine. BDMS can be prepared from

dimethyl sulfide and molecular bromine or generated in situ from dimethyl sulfoxide (DMSO)

and hydrobromic acid (HBr). Its reactivity stems from its ability to act as a source for an

electrophilic bromonium ion (Br⁺), enabling a range of reactions including electrophilic aromatic

substitution, addition to unsaturated bonds, and α-bromination of carbonyl compounds. This

guide details the core mechanisms of action of BDMS, presents quantitative data for its key

applications, provides detailed experimental protocols, and illustrates the reaction pathways

and workflows.

Core Mechanism of Action
Bromodimethylsulfonium bromide, [(CH₃)₂SBr]⁺Br⁻, functions primarily as an electrophilic

brominating agent. The sulfur-bromine bond is polarized, rendering the bromine atom attached
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to the sulfonium center electrophilic. Depending on the substrate and reaction conditions,

BDMS can deliver a bromonium ion (or its equivalent) to a nucleophilic species. The dimethyl

sulfide group acts as a good leaving group, facilitating the transfer of the electrophilic bromine.

The general mechanism involves the attack of a nucleophile (e.g., an aromatic ring, an alkene,

or an enol) on the electrophilic bromine atom of the BDMS molecule. This results in the

formation of a brominated product and dimethyl sulfide.
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Alcohol (R-OH) Alkoxysulfonium Salt
[R-O-S(CH₃)₂]⁺

+ [(CH₃)₂S-Br]⁺

[(CH₃)₂S-Br]⁺ Br⁻

Alkyl Bromide (R-Br)
(Inversion of config.)

+ Br⁻ (Sₙ2 attack) DMSO+
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Reaction Setup

Work-up

Purification

1. Dissolve Substrate
in Anhydrous Solvent

2. Cool to Desired
Temperature (e.g., 0 °C)

3. Add BDMS
(1.1 eq)

4. Stir and Monitor
by TLC

5. Quench with Water

6. Extract with
Organic Solvent

7. Wash Organic Layer
(Brine, etc.)

8. Dry over Na₂SO₄

9. Concentrate under
Reduced Pressure

10. Column Chromatography
(if necessary)

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1339109?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1339109?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [mechanism of action of Bromodimethylsulfonium
Bromide as a brominating agent]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1339109#mechanism-of-action-of-
bromodimethylsulfonium-bromide-as-a-brominating-agent]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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